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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

their storage usage on Cloud Pak for Data (CP4D).

Frequently Asked Questions (FAQs)
Q1: What is the maximum file size I can upload to my CP4D project?

You can directly upload files up to 5 GB through the user interface. For larger files, it is

recommended to use the Cloud Object Storage API, which allows you to upload data in

multiple parts. This method supports objects as large as 10 TB.[1]

Q2: My connection to Amazon S3 storage is timing out. What could be the issue?

Connection timeouts to S3 storage can be caused by several factors. Check the "Connection

timeout" and "Socket timeout" settings in your S3 connection configuration.[2] Network

performance and reliability issues can also lead to intermittent failures.[3] If you are using a

VPC endpoint, be aware of the fixed idle timeout of 350 seconds.[4] Implementing TCP

Keepalive in your application can help maintain long-running connections.[4]

Q3: When should I consider upgrading my IBM Cloud Object Storage instance?

You should upgrade your IBM Cloud Object Storage instance when you are nearing your

storage space limit. Other services within CP4D can utilize any IBM Cloud Object Storage plan,
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and you can upgrade your storage service independently of other services.

Q4: My NFS storage performance seems slow. What are common causes?

Slow NFS performance can stem from network latency, server-side issues, or client-side

configurations. Misuse of NFS for applications with high-frequency file locking can severely

degrade performance as it forces synchronous data handling and disables caching.[5] Running

applications that perform many small, non-page-aligned writes can also lead to inefficiencies.[5]

Q5: How can I monitor my storage usage and performance in CP4D?

CP4D provides tools for monitoring system health and performance. You can use the platform

management page to get an overview of key metrics.[6] For more detailed analysis, you can

leverage the monitoring features within the Red Hat OpenShift Container Platform console.[6]

Additionally, you can implement auditing to track system configuration changes, user access,

and other security-related events, which can help in managing your storage environment.[7]

Troubleshooting Guides
Troubleshooting Slow Data Access in Notebooks
If you are experiencing slow data access when working with notebooks in your research

project, follow these steps to diagnose and resolve the issue.

Experimental Protocol: Storage Performance Testing

To quantitatively assess your storage performance, you can use a disk latency and throughput

test. This protocol outlines a general methodology.

Identify the Persistent Volume Claim (PVC): Determine the PVC associated with your

project's storage.

Access the Compute Node: SSH into the compute node where the PVC is mounted.

Locate the Mount Path: Identify the exact mount path of the PVC on the node.

Run Disk Latency Test: Use a tool like dd to measure the time it takes to perform small

writes. A lower latency is better.
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Run Disk Throughput Test: Use dd to measure the rate at which large blocks of data can be

written to the storage. A higher throughput is better.

Analyze Results: Compare the measured latency and throughput against the recommended

metrics for your storage solution.

For a detailed, step-by-step guide on performing these tests, refer to the official IBM

documentation on Testing I/O performance for IBM Cloud Pak for Data.[8]

Troubleshooting Workflow Diagram
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Caption: A workflow for troubleshooting slow data access in CP4D notebooks.
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Managing Large Datasets for Drug Discovery
Effectively managing the lifecycle of large datasets is crucial for drug discovery projects. This

involves a structured approach from data creation to archival.

Data Lifecycle Management for Drug Discovery
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Caption: A simplified data lifecycle for drug discovery research data in CP4D.

Quantitative Data Summary
The following tables provide a summary of key storage performance indicators and

configuration parameters. The values presented are illustrative and can vary based on the

specific storage solution and workload.

Table 1: Storage Performance Benchmarks

Metric Target for Hot Data (SSD) Target for Cold Data (HDD)

Latency < 1 ms 10-20 ms

Throughput (Sequential Read) > 500 MB/s > 150 MB/s

Throughput (Sequential Write) > 250 MB/s > 100 MB/s

IOPS (Random Read) > 50,000 > 500

IOPS (Random Write) > 25,000 > 250

Table 2: S3 Connection Timeout Configuration
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Parameter Default Value (ms)
Recommended
Value for Large
Files (ms)

Description

ConnectionTimeout 10000 30000
The time to establish

a connection.[3]

SocketTimeout 50000 120000

The time to wait for

data after a

connection is

established.[3]

AcquisitionTimeout 60000 180000

The time to wait for a

connection from the

connection pool.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CP4D Storage Optimization for Research Data:
Technical Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192493#cp4d-storage-optimization-for-research-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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